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Compound of Interest

Compound Name: 2-Amino-4-chloropyridine

Cat. No.: B016104

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-4-chloropyridine is a halogenated aminopyridine derivative that serves as a versatile
intermediate in the synthesis of a wide range of pharmaceutical and agrochemical compounds.
Its chemical structure, featuring a reactive chlorine atom and an amino group on the pyridine
ring, allows for diverse chemical modifications, making it a valuable building block in medicinal
chemistry. This technical guide provides a comprehensive overview of the available
biochemical and pharmacological information on 2-Amino-4-chloropyridine, including its
synthesis, chemical properties, and toxicological profile. While the direct pharmacological
activity of 2-Amino-4-chloropyridine is not extensively documented in publicly available
literature, this guide explores the known biological activities of its derivatives, suggesting
potential areas for further investigation. Detailed experimental protocols for its synthesis and for
assays in which its derivatives have been studied are also provided.

Chemical and Physical Properties

2-Amino-4-chloropyridine is a solid, off-white to brown crystalline powder. Its fundamental
properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula CsHsCIN2 [1]

Molecular Weight 128.56 g/mol [1]

CAS Number 19798-80-2 [1]

Melting Point 129-133 °C [1]
Off-white to brown crystalline

Appearance [2]
powder

Solubility Soluble in organic solvents. [3]

SMILES Nclcc(Cl)cenl [1]
RQMWVVBHJIMUJNZ-

InChl Key [4]

UHFFFAOYSA-N

Synthesis of 2-Amino-4-chloropyridine

Several synthetic routes for 2-Amino-4-chloropyridine have been reported. A common

method involves the Hofmann rearrangement of 4-chloropicolinamide.

Experimental Protocol: Synthesis via Hofmann

Rearrangement

This protocol is adapted from described synthetic methods.

Materials:

4-chloropicolinamide

Sodium hydroxide

Hydrochloric acid

Sodium hypobromite (or sodium hypochlorite)

Organic solvent (e.g., Dichloromethane)
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» Drying agent (e.g., anhydrous sodium sulfate)
Procedure:

e A solution of sodium hypobromite is prepared by adding bromine to a cold aqueous solution
of sodium hydroxide.

 4-chloropicolinamide is then added to the freshly prepared sodium hypobromite solution.
e The mixture is heated to facilitate the Hofmann rearrangement.

 After the reaction is complete, the mixture is cooled and extracted with an organic solvent
such as dichloromethane.

e The organic layer is washed with water and dried over anhydrous sodium sulfate.

e The solvent is removed under reduced pressure to yield crude 2-Amino-4-chloropyridine.

e The crude product can be further purified by recrystallization from a suitable solvent.
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Synthesis of 2-Amino-4-chloropyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. 2-5H-4-FMNE 97% | Sigma-Aldrich [sigmaaldrich.com]

¢ 2. Pharmacokinetics of 4-aminopyridine in human volunteers. A preliminary study using a
new GLC method for its estimation - PubMed [pubmed.ncbi.nlm.nih.gov]

e 3. chemimpex.com [chemimpex.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b016104?utm_src=pdf-body-img
https://www.benchchem.com/product/b016104?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/676020
https://pubmed.ncbi.nlm.nih.gov/7248119/
https://pubmed.ncbi.nlm.nih.gov/7248119/
https://www.chemimpex.com/products/17039
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. 2-Amino-4-chloropyridine | C5H5CIN2 | CID 581866 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Biochemical and Pharmacological Profile of 2-Amino-4-
chloropyridine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016104#biochemical-and-pharmacological-profile-of-
2-amino-4-chloropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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